(4R,4Ar,7S,7aR,12bS)-9-methoxy-3-methyl-1,2,3,4,4a,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-3-ium-7-ol;chloride
(4R,4Ar,7S,7aR,12bS)-9-methoxy-3-methyl-1,2,3,4,4a,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-3-ium-7-ol;chloride
Brand Name:
Vulcanchem
CAS No.:
1422-07-7
VCID:
VC0073730
InChI:
InChI=1S/C18H21NO3.ClH/c1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19;/h3-6,11-13,17,20H,7-9H2,1-2H3;1H/t11-,12+,13-,17-,18-;/m0./s1
SMILES:
CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(C=C4)O.Cl
Molecular Formula:
C18H22ClNO3
Molecular Weight:
335.8 g/mol
(4R,4Ar,7S,7aR,12bS)-9-methoxy-3-methyl-1,2,3,4,4a,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-3-ium-7-ol;chloride
CAS No.: 1422-07-7
Main Products
VCID: VC0073730
Molecular Formula: C18H22ClNO3
Molecular Weight: 335.8 g/mol
CAS No. | 1422-07-7 |
---|---|
Product Name | (4R,4Ar,7S,7aR,12bS)-9-methoxy-3-methyl-1,2,3,4,4a,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-3-ium-7-ol;chloride |
Molecular Formula | C18H22ClNO3 |
Molecular Weight | 335.8 g/mol |
IUPAC Name | (4R,4aR,7S,7aR,12bS)-9-methoxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol;hydrochloride |
Standard InChI | InChI=1S/C18H21NO3.ClH/c1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19;/h3-6,11-13,17,20H,7-9H2,1-2H3;1H/t11-,12+,13-,17-,18-;/m0./s1 |
Standard InChIKey | NUXLENPAZQNFAM-FFHNEAJVSA-N |
Isomeric SMILES | C[NH+]1CC[C@]23[C@@H]4[C@H]1CC5=C2C(=C(C=C5)OC)O[C@H]3[C@H](C=C4)O.[Cl-] |
SMILES | CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(C=C4)O.Cl |
Canonical SMILES | C[NH+]1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(C=C4)O.[Cl-] |
Melting Point | 280.0 °C |
PubChem Compound | 15984075 |
Last Modified | Nov 11 2021 |
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